Centipedic acid
Overview
Description
Centipedic acid is a natural product found in Epaltes australis, Egletes viscosa, and other organisms with data available.
Scientific Research Applications
Antinociceptive and Gastroprotective Effects
Research indicates that centipedic acid has been evaluated for its potential antinociceptive (pain-relieving) and gastroprotective properties. Specifically, studies involving animal models have shown that this compound can exert significant antinociceptive effects, comparable to indomethacin, a nonsteroidal anti-inflammatory drug. Additionally, this compound demonstrated a capacity to reduce the severity of gastric lesions induced by ethanol in rats, suggesting its gastroprotective potential (Guedes et al., 2002).
Gastroprotective Mechanisms Clarification
Further investigations into the gastroprotective mechanisms of this compound revealed its ability to reduce mucosal lesions induced by ethanol in mice. It also showed a reduction in gastric secretory volume and total acidity in pylorus-ligated rats. These findings suggest that this compound exerts its gastroprotective effects through antioxidant effects and the involvement of endogenous prostaglandins, nitric oxide, and other molecular pathways (Guedes et al., 2008).
Anti-atherogenic Effects
This compound has also been studied in the context of cardiovascular health. A study on atherosclerotic rats demonstrated that the administration of this compound led to significant decreases in plasma cholesterol and triglycerides, and improvements in hemorrheologic abnormalities. These findings suggest the potential of this compound in suppressing the development of atherosclerosis and improving related symptoms (Yanling Wu et al., 2009).
Antioxidant and Anti-inflammatory Activities
This compound has also been noted for its antioxidant and anti-inflammatory activities. A study on the aqueous extract of Centipeda minima, which contains this compound, showed significant antioxidant activities and anti-inflammatory effects, including inhibition of nitric oxide production in macrophages and a reduction in paw edema in mice. These effects were associated with an increase in the activities of antioxidant enzymes and a decrease in inflammatory cytokine production (Huang et al., 2013).
Properties
Molecular Formula |
C20H28O3 |
|---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(2Z,6E)-9-(furan-3-yl)-6-methyl-2-(4-methylpent-3-enyl)nona-2,6-dienoic acid |
InChI |
InChI=1S/C20H28O3/c1-16(2)7-4-11-19(20(21)22)12-6-9-17(3)8-5-10-18-13-14-23-15-18/h7-8,12-15H,4-6,9-11H2,1-3H3,(H,21,22)/b17-8+,19-12- |
InChI Key |
UKHQJOTZHQQZBX-BAOHTXIFSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CCC1=COC=C1)/C)/C(=O)O)C |
SMILES |
CC(=CCCC(=CCCC(=CCCC1=COC=C1)C)C(=O)O)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC1=COC=C1)C)C(=O)O)C |
Synonyms |
centipedic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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